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Country / . Key Health Outcomes Cost & Budget Impact Source
. Comparison o
Setting Averted Findings (Year)

| India (Public healthcare system) | vs. Oxytocin [1] | « 5,468 fewer PPH events ¢ 5 fewer maternal deaths
244 fewer DALYs (per 100,000 births) | « Cest-saving: Saved US $171,700 per 100,000 births. «+ Budget
Impact: Projected 5-year savings of US $11.4 million with 19% market share [1]. | Cook et al. (2023) [1] | |
Uganda (Public health facilities) | vs. Oxytocin [2] | * 57,536 fewer PPH cases ¢ 123 fewer maternal deaths °
4,203 fewer DALYs (annual cohort) | » Cost-saving: Annual direct costs lowered by US $1,058,353 [2]. |
Ononge et al. (2025) [2] | | Canada (Urban Hospital) | vs. Oxytocin [3] | (Analysis focused on resource use
for PPH management) | + Cost-saving: One hospital could save over CAD $349,000 annually by switching
to carbetocin [3]. | ScienceDirect (2021) [3] | | Colombia (Women with risk factors for bleeding) | vs.
Oxytocin (Cesarean Section) [4] | (Measured in QALYs; carbetocin was more effective) | *+ Cost-saving &
More Effective: Lower cost and better outcomes ("dominant" strategy). Saved Col$94,887 per hemorrhagic
event avoided [4]. | PMC (2018) [4] | | Philippines (Societal perspective) | vs. Oxytocin [5] | (Measured in
QALYs) | « Not Cost-Effective at the listed price (US $18). Required a price reduction to be cost-effective
[5]. | PMC (2020) [5] |

Methodological Framework for Economic Evaluations
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The economic evidence in the search results is primarily based on a standardized decision-tree model. The

diagram below illustrates the general logic and structure of this analytical approach.
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The model evaluates the probability of different clinical pathways and assigns corresponding costs and

health outcomes (like DALY's or QALYs) to each branch. Key inputs include [1]:

¢ Clinical Efficacy: Relative risk of PPH for carbetocin vs. other uterotonics.

¢ Healthcare Setting: Risks and costs differ by level of care (primary, secondary, tertiary) and mode of
delivery (vaginal vs. C-section).

e Costs: Includes drug acquisition, administration, management of PPH (additional uterotonics, blood
transfusion, surgery), and long-term outcomes.

Key Factors Influencing Cost-Effectiveness

The cost-effectiveness of heat-stable carbetocin is highly context-dependent. When interpreting results or

designing your own study, consider these critical factors:

e Drug Price: This is the most significant driver. The Philippines study found it was not cost-effective at
a price of US $18, whereas analyses in India and Uganda used a lower, publicly-subsidized price [5]
[1][2].

e Cold-Chain Reliability: In settings with unreliable refrigeration, the effectiveness of oxytocin can be
compromised. Heat-stable carbetocin's thermostability (stable at <30°C for up to 3 years) prevents
efficacy loss and wastage, making it more valuable in these environments [1] [6] [2].

e Scope of Costs: Analyses that capture a broader range of costs (e.g., managing severe PPH,
hysterectomy, blood transfusion) are more likely to find carbetocin cost-saving, as its higher upfront
cost is offset by preventing these expensive complications [3] [4].

¢ Perspective: A societal perspective (including patient costs) might yield different results than a
public healthcare system or hospital perspective [5].

Implementation Challenges & Strategies

Successful adoption of heat-stable carbetocin extends beyond cost-effectiveness. The research highlights

several implementation factors [6]:

¢ Training & Protocols: Providers may be hesitant to switch from oxytocin without adequate training
on new protocols to prevent misuse.

e Supply Chain & Financing: Uncertain financing and fragmented supply chains can hinder rollout.
Strategies like pooled procurement and domestic funding are critical.

¢ Policy Integration: Updating national guidelines and essential medicines lists is a necessary first
step, often requiring local cost-effectiveness data.
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Frequently Asked Questions (FAQS)

Q1: Under what conditions is heat-stable carbetocin most likely to be cost-saving? It is most likely to be
cost-saving when it is procured at a public-sector price comparable to other uterotonics, and when used in
settings with high PPH burden and unreliable cold-chain infrastructure, where it can prevent a significant

number of expensive severe PPH cases [1] [2].

Q2: Why did the studies from India/Uganda and the Philippines reach different conclusions? The
primary reason is the assumed drug price. The Indian and Ugandan models used a lower, subsidized price,
making carbetocin cost-saving. The Philippine analysis used a higher listed price (US $18) and found it was

not cost-effective unless the price was reduced [1] [2] [5].

Q3: What is the key experimental consideration for a health economist building a decision model for
carbetocin? The most critical consideration is accurately modeling the differential PPH risk based on
real-world uterotonic efficacy. This means accounting for the potential degradation of oxytocin in the

local context due to cold-chain failures, rather than relying solely on efficacy data from ideal trial conditions

[1][2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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